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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B1353304

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and
operational excellence. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of H-Met-D-Met-OH (also known as L-Methionyl-D-methionine), ensuring the
protection of personnel and the environment.

While specific safety data for H-Met-D-Met-OH is limited, a conservative approach, treating it
with the care afforded to its constituent amino acids, is recommended.[1] This protocol is based
on the general best practices for the disposal of non-hazardous peptide and amino acid
derivatives.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE).

Recommended PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (e.qg., nitrile or neoprene)

e Laboratory coat
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Handle solid H-Met-D-Met-OH in a well-ventilated area or under a chemical fume hood to

minimize the risk of inhaling dust particles.

Quantitative Data Summary

The following table summarizes key data for the constituent amino acids of H-Met-D-Met-OH,

providing a basis for its safe handling and disposal.

Property L-Methionine D-Methionine H-Met-D-Met-OH
CAS Number 63-68-3[2][3] 348-67-4[2] 89680-20-6[4]
Molecular Formula C5H11NO2S C5H11NO2S C10H20N203S2
Molecular Weight 149.21 g/mol 149.21 g/mol 280.41 g/mol

White crystalline

Appearance White powder Data not available
powder
Solubility in Water Soluble Soluble Data not available
Generally not Generally not »
) ) Not classified, treat
Known Hazards considered considered ) ]
with caution.
hazardous. hazardous.

Step-by-Step Disposal Procedure

This section outlines the recommended protocol for the safe disposal of H-Met-D-Met-OH

waste.

¢ Risk Assessment: Due to the absence of specific toxicological data, treat H-Met-D-Met-OH

with caution. The disposal pathway will depend on the quantity of waste; small residual

amounts from experiments will be handled differently than bulk quantities.

o Waste Segregation:

o Do not dispose of H-Met-D-Met-OH in the general laboratory trash or down the drain.

o Designate a specific, clearly labeled waste container for "Non-hazardous Chemical Waste

or "Amino Acid/Peptide Waste." The label must include the chemical name: "H-Met-D-Met-
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OH" or "L-Methionyl-D-methionine."
e Containerization:

o Use a sealed, leak-proof, and chemically compatible container for waste collection. High-
density polyethylene (HDPE) or glass containers are suitable.

o For solid waste, ensure the container is securely closed to prevent dust from escaping.

o For solutions containing H-Met-D-Met-OH, do not mix with other incompatible chemical
waste streams.

o Storage of Waste:
o Store the sealed waste container in a designated, well-ventilated, and secure area.
o Keep the container away from incompatible materials.
o Adhere to your institution's guidelines for the temporary storage of chemical waste.
» Final Disposal:

o Dispose of the containerized H-Met-D-Met-OH through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Provide the EHS office with all available information about the compound, including its
name and any known properties of its constituent amino acids.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of H-Met-D-Met-OH.
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Disposal Workflow for H-Met-D-Met-OH

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
H-Met-D-Met-OH, fostering a secure research environment and upholding their commitment to
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

